molecular formula C10H17I B2502796 1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane CAS No. 2287313-17-9

1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane

Cat. No. B2502796
CAS RN: 2287313-17-9
M. Wt: 264.15
InChI Key: SXUCTSUKZIKMCS-UHFFFAOYSA-N
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Description

1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane is a chemical compound that has gained attention in the scientific community due to its unique structure and potential applications in various fields. This bicyclic compound has a pentane chain attached to a five-membered ring, which in turn is fused to a three-membered ring containing an iodine atom. The synthesis method of this compound is complex and requires specialized knowledge and equipment.

Mechanism of Action

The mechanism of action of 1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane is not well understood, and further research is needed to elucidate its mode of action. However, it is believed that the iodine atom in the three-membered ring plays a crucial role in its reactivity and potential applications.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it is known to be a stable compound that does not readily undergo decomposition, making it a potentially useful building block for the synthesis of other compounds.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane is its stability, which makes it a useful building block for the synthesis of other compounds. However, its complex synthesis method and limited availability can make it challenging to work with in the laboratory.

Future Directions

There are several potential future directions for research on 1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane. One area of research could focus on the development of new synthetic methods that are more efficient and cost-effective. Another area of research could focus on the potential applications of this compound as a catalyst in various reactions. Additionally, further research is needed to elucidate the mechanism of action of this compound and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of 1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane involves a multi-step process that requires expertise in organic chemistry. The initial step involves the synthesis of 1,3-cyclopentadiene, which is then subjected to a Diels-Alder reaction with iodine to form a bicyclic intermediate. This intermediate is then treated with pentylmagnesium bromide to form the final product.

Scientific Research Applications

1-Iodo-3-pentan-3-ylbicyclo[1.1.1]pentane has been studied extensively in the scientific community due to its potential applications in various fields. One of the primary applications of this compound is in the field of organic synthesis, where it can be used as a building block for the synthesis of other compounds. It has also been studied for its potential use as a catalyst in various reactions.

properties

IUPAC Name

1-iodo-3-pentan-3-ylbicyclo[1.1.1]pentane
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H17I/c1-3-8(4-2)9-5-10(11,6-9)7-9/h8H,3-7H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SXUCTSUKZIKMCS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(CC)C12CC(C1)(C2)I
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H17I
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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